2-(7-oxo-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-4(7H)-yl)-N'-(3-pyridinylmethylene)acetohydrazide

• Molecular Formula: C19H15N7O2
• Molecular Weight: 373.4 g/mol
• IUPAC Name: 2-(7-oxo-5-phenyl-[1,2,4]triazolo[1,5-a]pyrimidin-4-yl)-N-[(E)-pyridin-3-ylmethylideneamino]acetamide
• InChI: InChI=1S/C19H15N7O2/c27-17(24-22-11-14-5-4-8-20-10-14)12-25-16(15-6-2-1-3-7-15)9-18(28)26-19(25)21-13-23-26/h1-11,13H,12H2,(H,24,27)/b22-11+
• InChI Key: CJOMHNOHCIYNKV-SSDVNMTOSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C2=CC(=O)N3C(=NC=N3)N2CC(=O)N/N=C/C4=CN=CC=C4
• SMILES: C1=CC=C(C=C1)C2=CC(=O)N3C(=NC=N3)N2CC(=O)NN=CC4=CN=CC=C4

Description

2-(7-oxo-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-4(7H)-yl)-N'-(3-pyridinylmethylene)acetohydrazide, also known as PAP-1, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

2-(7-oxo-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-4(7H)-yl)-N'-(3-pyridinylmethylene)acetohydrazide acts as a positive allosteric modulator of AMPA receptors, which are glutamate-gated ion channels that play a crucial role in synaptic plasticity and learning and memory processes. 2-(7-oxo-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-4(7H)-yl)-N'-(3-pyridinylmethylene)acetohydrazide binds to a specific site on the AMPA receptor, which enhances the activity of the receptor and leads to an increase in the influx of calcium ions into the cell. This increase in calcium ion influx leads to an enhancement of synaptic transmission and plasticity, which is thought to underlie the cognitive-enhancing effects of 2-(7-oxo-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-4(7H)-yl)-N'-(3-pyridinylmethylene)acetohydrazide.
Biochemical and Physiological Effects:
2-(7-oxo-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-4(7H)-yl)-N'-(3-pyridinylmethylene)acetohydrazide has been shown to enhance synaptic transmission and plasticity in various brain regions, including the hippocampus, which is involved in learning and memory processes. 2-(7-oxo-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-4(7H)-yl)-N'-(3-pyridinylmethylene)acetohydrazide has also been shown to improve cognitive function in animal models of Alzheimer's and Parkinson's disease. Additionally, 2-(7-oxo-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-4(7H)-yl)-N'-(3-pyridinylmethylene)acetohydrazide has been shown to have anti-inflammatory and anti-oxidative effects, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-(7-oxo-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-4(7H)-yl)-N'-(3-pyridinylmethylene)acetohydrazide is its specificity for AMPA receptors, which allows for targeted modulation of synaptic plasticity and learning and memory processes. Additionally, 2-(7-oxo-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-4(7H)-yl)-N'-(3-pyridinylmethylene)acetohydrazide has been shown to have low toxicity and good bioavailability, which makes it a promising candidate for therapeutic applications. However, one of the limitations of 2-(7-oxo-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-4(7H)-yl)-N'-(3-pyridinylmethylene)acetohydrazide is its relatively short half-life, which may limit its effectiveness in long-term treatments.

Future Directions

There are several future directions for research on 2-(7-oxo-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-4(7H)-yl)-N'-(3-pyridinylmethylene)acetohydrazide. One area of research is in the development of 2-(7-oxo-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-4(7H)-yl)-N'-(3-pyridinylmethylene)acetohydrazide analogs with improved pharmacokinetic properties. Another area of research is in the investigation of the potential therapeutic applications of 2-(7-oxo-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-4(7H)-yl)-N'-(3-pyridinylmethylene)acetohydrazide in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to elucidate the precise mechanisms underlying the cognitive-enhancing effects of 2-(7-oxo-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-4(7H)-yl)-N'-(3-pyridinylmethylene)acetohydrazide and to investigate its potential applications in other areas of research, such as drug addiction and depression.

Synthesis Methods

2-(7-oxo-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-4(7H)-yl)-N'-(3-pyridinylmethylene)acetohydrazide is synthesized through a multistep process that involves the condensation of 3-pyridinecarboxaldehyde with 2-(7-oxo-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-4(7H)-yl)acetohydrazide in the presence of a catalyst. The resulting product is then purified through column chromatography to obtain pure 2-(7-oxo-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-4(7H)-yl)-N'-(3-pyridinylmethylene)acetohydrazide.

Scientific Research Applications

2-(7-oxo-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-4(7H)-yl)-N'-(3-pyridinylmethylene)acetohydrazide has been extensively studied for its potential applications in various fields of research. One of the major areas of research is in the field of neuroscience, where 2-(7-oxo-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-4(7H)-yl)-N'-(3-pyridinylmethylene)acetohydrazide has been shown to enhance the activity of AMPA receptors, which are involved in synaptic plasticity and learning and memory processes. 2-(7-oxo-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidin-4(7H)-yl)-N'-(3-pyridinylmethylene)acetohydrazide has also been studied for its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.